a2bchem aaron abcr Acmec aladdin alfa CityChemical cooke enaminestore labchem Mce oakwoodchemical scbt sigmaaldrich TCI trc 安捷凯 百灵威 九鼎 罗恩试剂 麦克林 南京试剂 韶远 研峰科技

0.05g 0.1g 0.25g 0.5g 1 kg 1 l 1 pce 1.0g 10 g 10.0g 100 g 100 ml 10000g 1000g 100g 100kg 100l 100ml 100ml（塑瓶） 10g 10kg 12.50012×500g 12×500g 125ml 12kg 1ea 1g 1kg 1kg*12 1l 2.50kg 2.5g 2.5kg 20.50020×500g 20×500g 20ml 25 g 25 kg 250 g 250 ml 25000g 250g 250l 250ml 25g 25kg 2kg 30.3030x30ml 300g 30g 30X30ML 4 l 4.54x2.5kg 4l 4X2.5KG 5 kg 5.0g 50 g 500 g 500 ml 5000g 500g 500g*20 500l 500ml 500ml（白玻） 50g 50ml 5g 5kg 5X100ML 6.16x1kg 6.5006x500g 6000g 6X1KG 6X500G

≥99% ≥99.5% 99.0-100.5% ≤0.0001% >99% >99.5%(T) ≥99% ≥99.0% ≥99.5% ≥99.99% metals basis ≥99.99%metalsbasis ≥99.995% metals basis ≥99.995%metalsbasis 0.0001mol/L 0.01M 0.01mol/L 0.1M 0.1mg/ml (100ppm) 0.1mg/ml(100ppm) 0.2M 0.2M in H2O(20℃) 0.2MinH2O(20℃) 0.5M 000ppm) 1.0M 10% 1000ug/ml 1000μg/ml ±1% (20℃) 100μg/ml ±2% (20℃) 12.88mS 12880 μS/cm (25 °C), KCl 0,1 mol/l 1410μs/cm（25℃） 1413 μS/cm (25 °C), KCl 0,01 mol/l 146.5μs/cm（25°C） 147 μS/cm (25 °C), KCl 0,001 mol/l 147.4μs/cm（25°C） 15.00mS 1M 1mg/ml (1,000ppm) 3.3mol/L(3.3N) 3.405mol/L,溶剂H2O 3mol/L 3mol/L(3N) 50mM 5M 84μS 95% 98% 99% 99.0 - 100.5% (Assay by titration) 99.0% 99.0-100.5% 99.5% 99.5%(T) 99.8% 99.95% 99.98% 99.99% 99.99%（高纯试剂） 99.995% 99.997% 99.998% 99.999% ACS ACS,Reagent Analysis of standard solution, 0.5 M analytical standard ,1000ug/ml in water Analytical Volumetric Solution,0.01M Analytical Volumetric Solution,0.2M Analytical Volumetric Solution,1.0M and the concentration of diluted was 0.01M AR,99.5% BioUltra, for molecular biology, ~1M in H certified reference material for the measurement of electrolytic conductivity (c=0.01 mol/l) Certipur certified reference material, for the measurement of electrolytic conductivity, traceable to NIST, traceable to PTB EMPROVE GR,99.8% K (99.97%)/CL (100.00%) N/A Potassium Standard for IC，100 mg/L K+ in water Potassium Standard for IC，1000 mg/L K+ in water PT puriss., meets analytical specification of Ph. Eur., BP, USP, FCC, E508, 99-100.5% (AT), ≤0.0001% Al solution 3 mol/l, for filling electrodes SP 分析标准品,99.98% 分子生物学专用,≥99.5% 氯化钾纯度标准物质 ，100.00%+-0.02% 溶剂：H2O 稀释成1升使用，稀释后的浓度为0.01M